Cas no 61867-69-4 (Heptadecanetricarboxylic acid, monobutyl ester)

• Product Name: Heptadecanetricarboxylic acid, monobutyl ester
• CAS No: 61867-69-4
• MF: C₂₄H₄₂O₆
• MW: 426.586688518524
• CID: 464105
• PubChem ID: 71391526
• Update Time: 2025-04-19

Heptadecanetricarboxylic acid, monobutyl ester Chemical and Physical Properties

Names and Identifiers

• Heptadecanetricarboxylic acid, monobutyl ester
• 2-butoxycarbonyl-2-hexadecylpropanedioate
• (Butoxycarbonyl)(hexadecyl)propanedioate
• DTXSID80813372
• 61867-69-4

• Inchi： 1S/C24H44O6/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-24(21(25)26,22(27)28)23(29)30-20-6-4-2/h3-20H2,1-2H3,(H,25,26)(H,27,28)/p-2
• InChI Key： VBFRJSGSZOSZQA-UHFFFAOYSA-L
• SMILES： O(CCCC)C(C(C(=O)[O-])(C(=O)[O-])CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 426.29826
• Monoisotopic Mass: 426.29813906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.56